Cas no 206274-42-2 (4-BENZYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER)

4-BENZYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER structure

206274-42-2 structure

Product Name:4-BENZYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER

CAS No:206274-42-2

MF:C₂₀H₂₄N₂O₂

MW:324.416765213013

MDL:MFCD11101363

CID:836360

Update Time:2026-04-29

4-BENZYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER Chemical and Physical Properties

Names and Identifiers

- 4-BENZYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER
- benzyl 4-(benzylamino)piperidine-1-carboxylate
- (phenylmethyl) 4-[(phenylmethyl)amino]piperidine-1-carboxylate
- 4-[(phenylmethyl)amino]-1-piperidinecarboxylic acid (phenylmethyl) ester
- MDL： MFCD11101363

Computed Properties

Exact Mass: 324.18400
Monoisotopic Mass: 324.184
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6A^2

Experimental Properties

PSA: 41.57000
LogP: 3.90620

4-BENZYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM514370-1g	Benzyl 4-(benzylamino)piperidine-1-carboxylate	206274-42-2	97%	1g	$582	2022-09-01
eNovation Chemicals LLC	K02068-5g	4-BENZYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER-HCl	206274-42-2	>97%	5g	$295	2023-09-04
Ambeed	A447767-1g	Benzyl 4-(benzylamino)piperidine-1-carboxylate	206274-42-2	97%	1g	$594.0	2024-07-28
Crysdot LLC	CD11168015-1g	Benzyl 4-(benzylamino)piperidine-1-carboxylate	206274-42-2	97%	1g	$589	2024-07-19

4-BENZYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

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